![molecular formula C15H14N2OS2 B3037519 4-Amino-5-benzoyl-2-(isopropylsulfanyl)-3-thiophenecarbonitrile CAS No. 478081-64-0](/img/structure/B3037519.png)
4-Amino-5-benzoyl-2-(isopropylsulfanyl)-3-thiophenecarbonitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of “4-Amino-5-benzoyl-2-(isopropylsulfanyl)-3-thiophenecarbonitrile” is not explicitly provided in the available resources .Chemical Reactions Analysis
The chemical reactions involving “4-Amino-5-benzoyl-2-(isopropylsulfanyl)-3-thiophenecarbonitrile” are not detailed in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Amino-5-benzoyl-2-(isopropylsulfanyl)-3-thiophenecarbonitrile” are not detailed in the available resources .Scientific Research Applications
Synthesis of Derivatives and Complex Compounds
- This compound is utilized in synthesizing various pyrazole, oxa(thia)diazole, and oxadiazine derivatives, contributing significantly to heterocyclic chemistry (Hassan et al., 2005).
- It's instrumental in the creation of novel 5-benzoyl-N-substituted-amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones with potential antibacterial and antifungal properties (Elgemeie et al., 2017).
Structural Analysis and Modification
- Research has been conducted on stereoselective synthesis methods for derivatives of this compound, with structural characterizations performed using X-ray diffraction analysis (Dotsenko et al., 2007).
Development of Medicinal Compounds
- In the field of medicinal chemistry, it's been involved in the synthesis of compounds like 4-amino-2-methyl-10H-thieno[2,3-b][1,5]benzodiazepine, highlighting its significance in developing new pharmaceuticals (Ye et al., 2016).
Exploration in Organic Chemistry
- The compound has been a key player in the preparation of substituted 4H-1,3,4-thiadiazolo[2,3-c]-1,2,4-triazin-4-ones and 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles, underlining its versatility in organic reactions (Coppo & Fawzi, 1997).
Role in Corrosion Inhibition
- It's been studied for its potential as a green corrosion inhibitor for mild steel in certain acidic environments, emphasizing its applicability in industrial contexts (Verma, Quraishi, & Singh, 2015).
Mechanism of Action
Biochemical Pathways
Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways that 4-Amino-5-benzoyl-2-(isopropylsulfanyl)-3-thiophenecarbonitrile affects
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the action, efficacy, and stability of 4-Amino-5-benzoyl-2-(isopropylsulfanyl)-3-thiophenecarbonitrile . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-amino-5-benzoyl-2-propan-2-ylsulfanylthiophene-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2OS2/c1-9(2)19-15-11(8-16)12(17)14(20-15)13(18)10-6-4-3-5-7-10/h3-7,9H,17H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPMXZGLFLCSIAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=C(C(=C(S1)C(=O)C2=CC=CC=C2)N)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901168046 | |
Record name | 4-Amino-5-benzoyl-2-[(1-methylethyl)thio]-3-thiophenecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901168046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-5-benzoyl-2-(isopropylsulfanyl)-3-thiophenecarbonitrile | |
CAS RN |
478081-64-0 | |
Record name | 4-Amino-5-benzoyl-2-[(1-methylethyl)thio]-3-thiophenecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=478081-64-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-5-benzoyl-2-[(1-methylethyl)thio]-3-thiophenecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901168046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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